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Compound of Interest

Compound Name: Acetate monohydrate

Cat. No.: B8551615 Get Quote

Core Chemical Properties of Sodium Acetate
Hydrates
This document provides the Chemical Abstracts Service (CAS) number and molecular weight

for sodium acetate monohydrate. For a comprehensive overview, data for the anhydrous and

trihydrate forms are also included, as these are common variants encountered in research and

development.

Physicochemical Data
The properties of sodium acetate can vary significantly depending on its hydration state. The

following table summarizes the key identifiers and molecular weights for the anhydrous,

monohydrate, and trihydrate forms.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Sodium Acetate

Anhydrous
127-09-3[1][2] C₂H₃NaO₂ 82.03[2][3]

Sodium Acetate

Monohydrate
41484-91-7[3][4][5] C₂H₅NaO₃[4][5] 100.05[4][5]

Sodium Acetate

Trihydrate
6131-90-4[1] C₂H₃NaO₂·3H₂O 136.08
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Note: The molecular weight for the trihydrate is calculated based on the anhydrous form and

three water molecules.

Sodium acetate, the sodium salt of acetic acid, is a widely used chemical in various fields. The

anhydrous form is hygroscopic, meaning it readily absorbs moisture from the air. The

monohydrate and trihydrate are the crystalline forms of the salt containing one and three

molecules of water of crystallization, respectively. The selection of a specific hydrate is often

critical for experimental consistency and stoichiometric calculations in chemical synthesis and

formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium acetate - Wikipedia [en.wikipedia.org]

2. Sodium Acetate Anhydrous - Sodium acetate, Acetic acid sodium salt [sigmaaldrich.com]

3. Sodium acetate hydrate, Puratronic™, 99.9985% (metals basis) | Fisher Scientific
[fishersci.ca]

4. alfa-chemistry.com [alfa-chemistry.com]

5. echemi.com [echemi.com]

To cite this document: BenchChem. [CAS number and molecular weight of sodium acetate
monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8551615#cas-number-and-molecular-weight-of-
sodium-acetate-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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